Cas no 2023662-94-2 (4-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)pentanenitrile)

• Product Name: 4-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)pentanenitrile
• CAS No: 2023662-94-2
• MF: C₁₀H₁₆N₄
• MW: 192.260841369629
• CID: 5982194
• PubChem ID: 165956092
• Update Time: 2025-06-11

4-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)pentanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)pentanenitrile
• 2023662-94-2
• EN300-1111856

• Inchi： 1S/C10H16N4/c1-7(5-4-6-11)14-9(3)10(12)8(2)13-14/h7H,4-5,12H2,1-3H3
• InChI Key： AAGBDLQALSMXGC-UHFFFAOYSA-N
• SMILES： N1(C(C)=C(C(C)=N1)N)C(C)CCC#N

Computed Properties

• Exact Mass: 192.137496527g/mol
• Monoisotopic Mass: 192.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 67.6Ų

Additional information on 4-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)pentanenitrile

Comprehensive Overview of 4-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)pentanenitrile (CAS No. 2023662-94-2)

4-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)pentanenitrile (CAS No. 2023662-94-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrile-containing pyrazole derivative is widely studied for its potential applications in drug discovery and material science. The compound's unique structure, featuring a pentanenitrile backbone linked to a substituted pyrazole ring, makes it a versatile intermediate for synthesizing biologically active molecules.

In recent years, researchers have focused on 4-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)pentanenitrile due to its role in developing novel kinase inhibitors and antimicrobial agents. The presence of both amino and nitrile functional groups allows for diverse chemical modifications, enabling the creation of targeted compounds for specific biological pathways. This adaptability aligns with current trends in precision medicine and green chemistry, where scientists seek efficient, sustainable synthetic routes.

The compound's CAS No. 2023662-94-2 serves as a critical identifier in chemical databases, ensuring accurate tracking in global supply chains. Laboratories frequently search for this identifier alongside terms like "pyrazole derivatives synthesis" or "nitrile-functionalized heterocycles", reflecting its importance in modern organic chemistry. Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to characterize this compound, with purity standards exceeding 98% for research applications.

From a molecular design perspective, the 3,5-dimethyl substitution pattern on the pyrazole ring enhances steric stability, while the pentanenitrile chain provides flexibility for conjugation with other pharmacophores. This structural combination has shown promise in computational drug design studies, particularly for targets involving protein-protein interactions. The compound's logP value and hydrogen bonding capacity make it suitable for optimizing bioavailability in lead compound development.

Current patent literature reveals growing interest in 4-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)pentanenitrile as a building block for crop protection agents and veterinary pharmaceuticals. Its mode of action in agricultural applications appears related to plant hormone regulation, though exact mechanisms remain under investigation. This aligns with industry demands for eco-friendly pesticides that minimize environmental impact while maintaining efficacy against resistant pest strains.

Quality control protocols for CAS No. 2023662-94-2 emphasize strict monitoring of residual solvents and heavy metal content, particularly when intended for biomedical use. Storage recommendations typically specify anhydrous conditions at -20°C to preserve the compound's stability, with special handling required due to the reactive nitrile group. These precautions reflect broader industry shifts toward GMP-compliant chemical production standards.

Emerging research explores the compound's potential in fluorescent probes and metal-organic frameworks (MOFs), leveraging its conjugated system for optical applications. The electron-withdrawing nitrile moiety combined with the electron-donating amino group creates interesting photophysical properties that could benefit optoelectronic materials development. Such multidisciplinary applications demonstrate the compound's relevance beyond traditional medicinal chemistry.

Supply chain data indicates steady growth in demand for 4-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)pentanenitrile, particularly from contract research organizations and academic institutions. Manufacturers have responded by developing scalable synthetic routes using continuous flow chemistry techniques, reducing production costs while maintaining high purity standards. This evolution supports the compound's accessibility for high-throughput screening platforms in drug discovery programs.

Regulatory documentation for CAS No. 2023662-94-2 confirms compliance with major chemical inventories including TSCA and REACH, facilitating international research collaboration. Safety assessments classify the compound as requiring standard laboratory precautions, with particular attention to proper ventilation when handling powdered forms. These characteristics position it favorably compared to more hazardous alternatives in synthetic chemistry workflows.

Future directions for this compound may involve its incorporation into bioconjugates for targeted drug delivery or as a ligand in catalytic systems. The synthetic flexibility of both the pyrazole and nitrile functionalities allows for innovative modifications that could address current challenges in antibiotic development and sustainable catalysis. Such potential keeps 4-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)pentanenitrile at the forefront of cutting-edge chemical research.